Cas no 2138132-41-7 (Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-)

• Product Name: Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-
• CAS No: 2138132-41-7
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 5280795
• Update Time: 2025-06-14

Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-

• Inchi： 1S/C8H16F2N2O/c1-3-6(13)12-8(2,4-5-11)7(9)10/h7H,3-5,11H2,1-2H3,(H,12,13)
• InChI Key： ORNOKYLOKRIBMT-UHFFFAOYSA-N
• SMILES： C(NC(C(F)F)(C)CCN)(=O)CC

Additional information on Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-

Comprehensive Overview of Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- (CAS No. 2138132-41-7)

Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- (CAS No. 2138132-41-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This molecule, characterized by its unique difluoromethyl and amino functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its structural features, including the 1-methylpropyl backbone, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as solubility and metabolic stability.

In recent years, the demand for fluorinated compounds like Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- has surged due to their enhanced bioavailability and resistance to enzymatic degradation. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where efficient and eco-friendly methodologies are prioritized. The compound’s CAS No. 2138132-41-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and veterinary medicine have sparked interest among agrochemical companies aiming to develop next-generation solutions.

One of the most discussed topics surrounding Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- is its role in precision medicine. The compound’s ability to serve as a scaffold for targeted therapies has been explored in oncology and neurology research. For instance, its difluoromethyl group can mimic metabolic intermediates, enabling the design of enzyme inhibitors with high specificity. This property is particularly valuable in the development of small-molecule drugs, a hot topic in pharmaceutical forums and AI-driven drug discovery platforms. Users often search for terms like “fluorinated amides in drug design” or “CAS 2138132-41-7 applications,” highlighting the compound’s niche yet impactful role.

From a synthetic perspective, Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- poses intriguing challenges and opportunities. Chemists are investigating novel catalytic systems to optimize its production, with an emphasis on atom economy and waste reduction. These efforts resonate with the broader push toward circular economy principles in chemical manufacturing. Furthermore, the compound’s stability under physiological conditions makes it a candidate for prodrug formulations, a trending subtopic in medicinal chemistry. Searches for “N-[3-amino-1-(difluoromethyl)-1-methylpropyl] derivatives” or “2138132-41-7 synthesis” reflect the technical curiosity it inspires.

In conclusion, Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- (CAS No. 2138132-41-7) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to agrochemicals—underscore its importance in addressing global challenges in health and sustainability. As research advances, this compound is likely to remain a focal point for scientists and industries alike, driven by its unique structural attributes and alignment with contemporary scientific priorities.